Cas no 2228189-43-1 (2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one
• CAS No: 2228189-43-1
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6568226
• PubChem ID: 165697444
• Update Time: 2025-05-19

2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one
• 2228189-43-1
• EN300-1926658

• Inchi： 1S/C9H10BrNO3/c1-14-8-3-5(7(12)4-11)2-6(10)9(8)13/h2-3,13H,4,11H2,1H3
• InChI Key： LQKYCUSYSBKCFA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(CN)=O)C=1)OC)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one

Introduction to 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one (CAS No. 2228189-43-1)

2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228189-43-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with bromine, hydroxyl, and methoxy groups, coupled with an amine and a ketone functionality. The unique arrangement of these substituents imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one consists of a benzene ring substituted at the 3-position with a bromine atom, at the 4-position with a hydroxyl group, and at the 5-position with a methoxy group. The presence of these functional groups enhances its reactivity and potential biological activity. The compound also features an amine group at the 2-position and a ketone group at the 1-position, which can participate in various chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of bromine, hydroxyl, and methoxy substituents on the phenyl ring is particularly noteworthy, as these groups are frequently found in bioactive molecules. For instance, similar scaffolds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The amine and ketone functionalities further expand the compound's versatility, allowing for further derivatization and optimization.

One of the most compelling aspects of 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one is its potential as a lead compound for drug discovery. The presence of multiple reactive sites provides opportunities for selective modifications to enhance potency, selectivity, and pharmacokinetic profiles. Researchers have been leveraging computational methods and high-throughput screening to identify derivatives of this compound that may exhibit improved biological activity. These efforts are part of broader initiatives to develop next-generation therapeutics targeting complex diseases.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry. Compounds containing hydroxyl and methoxy groups on aromatic rings are known for their ability to interact with various biological pathways. For example, polyphenols derived from natural products have been extensively studied for their health benefits. In contrast, synthetic analogs like 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one offer a more controlled approach to designing molecules with specific pharmacological properties.

The bromine substituent in 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one adds another layer of complexity to its chemical behavior. Brominated aromatic compounds are well-documented in medicinal chemistry due to their enhanced binding affinity to certain biological targets. This property makes them particularly useful in the development of small-molecule inhibitors and activators. The interplay between the bromine atom and other functional groups in this compound may contribute to its unique pharmacological profile.

In vitro studies have begun to uncover the potential biological activities of 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings align with the broader trend of using structurally diverse molecules as starting points for drug discovery. By modifying key functional groups, researchers aim to fine-tune the compound's activity against specific disease-related pathways.

The synthesis of 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and reactive functional groups requires careful planning to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient access to complex molecules like this one, paving the way for rapid exploration of its pharmacological potential.

As research progresses, 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one is expected to play a significant role in the development of novel therapeutics. Its unique structural features make it a promising candidate for further investigation in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible medical benefits.

The future directions for studying 2-amino-1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one include exploring its mechanism of action in greater detail, optimizing its chemical structure for improved efficacy, and evaluating its safety profile in preclinical studies. These steps are crucial before moving into human clinical trials, where its therapeutic potential can be fully assessed. The compound's journey from laboratory discovery to potential clinical application exemplifies the dynamic nature of modern drug development.

In conclusion,2-amino-1-(3-bromo-4-hydroxy-pentamethylbenzene)-carbonitrile (CAS No. 22281894321) represents an exciting opportunity in pharmaceutical research. Its unique structural features, combined with emerging data on its biological activity, position it as a promising candidate for further exploration. As scientists continue to unravel its pharmacological properties, we can anticipate new insights that may lead to innovative treatments for various diseases. The continued study of this compound underscores the importance of investing in fundamental research that drives progress in medicine.